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Compound of Interest

Compound Name: WD2000-012547

Cat. No.: B10799513

For researchers, scientists, and drug development professionals, the proper disposal of
chemical reagents is a critical component of laboratory safety, environmental responsibility, and
regulatory compliance. This document provides a comprehensive, step-by-step guide for the
safe and compliant disposal of WD2000-012547, a selective poly(ADP-ribose)-polymerase
(PARP-1) inhibitor.

As a specific Safety Data Sheet (SDS) for WD2000-012547 is not readily available in public
domains, the following protocol is based on established best practices for the disposal of
hazardous chemical waste and data from similar potent, small-molecule research compounds.
[1][2][3] When handling WD2000-012547, it should be treated as a potentially hazardous
chemical. Safety data sheets for other small molecule inhibitors indicate potential hazards
including skin and eye irritation, and possible reproductive toxicity. Therefore, appropriate
personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and
a lab coat, should be worn at all times.

Chemical and Physical Properties

A clear understanding of the compound's properties is essential for safe handling and disposal.
The following table summarizes key information for WD2000-012547.
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Property Value

Product Name WD2000-012547

_ 2-Phenyl-1,3,4,5-tetrahydro-azepino[5,4,3-
Chemical Name )
cd]indol-6-one

CAS Number 283172-68-9
Molecular Formula C17H14N20
o For research use only as a selective PARP-1
Application S
inhibitor.[4]
Purity 95%
Storage Store in a cool and dry place.[4]

Experimental Protocols: Proper Disposal Procedure

The primary directive for the disposal of WD2000-012547 and its containers is to manage them
as hazardous chemical waste and to dispose of them via an approved waste disposal plant or
licensed waste disposal contractor.[2] Never dispose of this compound down the drain or in the
regular trash.[1][5]

Step 1: Waste Identification and Segregation

o Treat as Hazardous Waste: All materials contaminated with WD2000-012547, including
unused product, solutions, and contaminated labware (e.g., pipette tips, tubes, flasks, and
gloves), must be disposed of as hazardous chemical waste.[1]

e Segregate Waste Streams:

o Solid Waste: Collect solid WD2000-012547 and contaminated disposable labware in a
designated, leak-proof container clearly labeled as "Hazardous Waste".[1][6]

o Liquid Waste: Solutions containing WD2000-012547 should be collected in a separate,
compatible, and leak-proof container, also labeled as "Hazardous Waste". Do not mix with
other incompatible waste streams. For instance, organic solvent solutions should not be
mixed with aqueous waste.[1][7]

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/product/b10799513?utm_src=pdf-body
https://www.benchchem.com/pdf/Proper_Disposal_of_Parp1_IN_6_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/pdf/Safe_Disposal_of_Parp1_IN_15_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://nswai.org/docs/Hazardous%20Waste%20Disposal%20Guide.pdf
https://www.benchchem.com/product/b10799513?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_Parp1_IN_15_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/product/b10799513?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_Parp1_IN_15_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://blink.ucsd.edu/safety/research-lab/hazardous-waste/disposal-guidance/chemical.html
https://www.benchchem.com/product/b10799513?utm_src=pdf-body
https://www.benchchem.com/pdf/Safe_Disposal_of_Parp1_IN_15_A_Step_by_Step_Guide_for_Laboratory_Professionals.pdf
https://www.ncbi.nlm.nih.gov/books/NBK55885/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10799513?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

o Sharps: Contaminated sharps such as needles and blades must be disposed of in a
labeled, puncture-proof container.[6]

Step 2: Waste Container Labeling

Proper labeling is crucial for the safe handling and disposal of chemical waste. The hazardous
waste container for WD2000-012547 must be clearly labeled with the following information:[1]

The words "Hazardous Waste".

e The full chemical name: "2-Phenyl-1,3,4,5-tetrahydro-azepinol[5,4,3-cd]indol-6-one". Avoid
using abbreviations or chemical formulas.

e The CAS number: "283172-68-9".

e The approximate concentration and quantity of the waste.

e The date when the waste was first added to the container.

e The name and contact information of the principal investigator or responsible person.
e The laboratory room number.

Step 3: Storage of Chemical Waste

o Store waste containers in a designated and secure satellite accumulation area within the
laboratory, away from general work areas.[8][9]

e Ensure containers are kept closed at all times, except when adding waste, to prevent the
release of vapors.[4][6]

e Use secondary containment, such as a lab tray or bin, to capture any potential leaks.[6]
Step 4: Waste Collection and Disposal

e Request a waste pick-up from your institution's Environmental Health and Safety (EHS)
department as soon as containers are full.[4] Do not allow waste to accumulate.
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» Follow your institution's specific procedures for scheduling a hazardous waste collection.
Step 5: Spill Management

In the event of a spill, immediate action is required to minimize exposure and environmental
contamination.

o Evacuate and Secure: Alert others in the area and restrict access to the spill site.
o Ventilate: Ensure the area is well-ventilated, preferably within a chemical fume hood.

o Wear PPE: Don appropriate PPE, including a respirator if necessary, before attempting to
clean the spill.[2]

e Contain and Clean:

o For solid spills, carefully cover the powder with damp paper towels to avoid raising dust.
Gently scoop the material into a labeled hazardous waste container.[2]

o For liquid spills, absorb the spill with inert material (e.g., vermiculite, sand, or chemical
absorbent pads) and place it in a sealed, labeled hazardous waste container.[2]

o Decontaminate: Clean the spill area thoroughly with an appropriate solvent or detergent
solution, and collect the cleaning materials as hazardous waste.[2]

Mandatory Visualizations

The following diagrams illustrate the proper disposal workflow for WD2000-012547.
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Caption: Disposal workflow for WD2000-012547 solid and liquid waste.
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Caption: Spill management decision tree for WD2000-012547.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Proper Disposal of WD2000-012547: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10799513#wd2000-012547-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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